Cas no 2229002-78-0 (2-hydroxy-2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)acetic acid)

• Product Name: 2-hydroxy-2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)acetic acid
• CAS No: 2229002-78-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6240761
• PubChem ID: 165695774
• Update Time: 2025-05-18

2-hydroxy-2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)acetic acid
• EN300-1749646
• 2229002-78-0
• 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid

• Inchi： 1S/C12H12N2O3/c15-10(11(16)17)12(4-5-12)8-7-13-14-6-2-1-3-9(8)14/h1-3,6-7,10,15H,4-5H2,(H,16,17)
• InChI Key： UDYCHZUFHSYVIO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=NN3C=CC=CC3=2)CC1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-hydroxy-2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)acetic acid

Introduction to 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid (CAS No. 2229002-78-0)

2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229002-78-0, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both hydroxyl and carboxylic acid functional groups, combined with a cyclopropyl moiety linked to a pyrazolo[1,5-a]pyridine scaffold, suggests a rich chemical space for interaction with biological targets.

The pyrazolo[1,5-a]pyridine core is a heterocyclic system that has been extensively studied for its role in various bioactive molecules. This scaffold is known to exhibit diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The integration of this motif with a cyclopropyl group in 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid introduces additional conformational constraints and potential sites for molecular recognition. The cyclopropyl group, in particular, is often employed in drug design to enhance binding affinity and selectivity due to its rigid three-membered ring structure.

The hydroxyl and carboxylic acid functional groups in the molecule contribute to its solubility and reactivity, making it amenable to further chemical modifications. These groups can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets such as enzymes and receptors. The overall structure of 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid suggests that it may interact with multiple binding sites on a target protein, potentially leading to synergistic effects in modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. These tools have been instrumental in identifying key interactions between 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid and potential biological targets. For instance, studies have shown that the pyrazolo[1,5-a]pyridine moiety can engage in π-stacking interactions with aromatic residues in proteins, while the cyclopropyl group may interact with hydrophobic pockets. Additionally, the hydroxyl and carboxylic acid groups can form hydrogen bonds with polar residues on the target surface.

In the context of drug discovery, the development of novel scaffolds like 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The compound's unique structural features make it an attractive candidate for further exploration in several therapeutic areas. For example, its ability to interact with multiple binding sites suggests potential applications in the treatment of multifactorial diseases where modulation of multiple pathways is required.

One particularly intriguing aspect of 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid is its potential as a tool compound for studying enzyme mechanisms. The presence of both hydroxyl and carboxylic acid groups provides opportunities for designing probes that can selectively label specific residues or interactions within an enzyme active site. Such probes can be used to elucidate reaction mechanisms and identify key catalytic residues. Furthermore, the rigid pyrazolo[1,5-a]pyridine scaffold can serve as a scaffold for developing inhibitors or activators of enzymatic activity.

The synthesis of 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodology have made it possible to construct such molecules efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been widely used to introduce the pyrazolo[1,5-a]pyridine moiety into the molecule. Additionally, stereoselective synthesis techniques have been employed to ensure the correct configuration of the cyclopropyl group.

The pharmacokinetic properties of 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid are also an important consideration in drug development. Studies have shown that compounds with similar structural features often exhibit good oral bioavailability and metabolic stability. However, further investigation is needed to fully characterize the pharmacokinetic profile of this compound. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy can be used to study its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox).

In conclusion, 2-hydroxy-2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)acetic acid (CAS No. 2229002-78-0) represents a promising lead compound for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, future studies will likely focus on optimizing its potency, selectivity, and pharmacokinetic propertiesto develop novel therapeutic agents.